2-(benzo[d]isoxazol-3-yl)-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[2-(6-oxo-4-phenylpyrimidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C21H18N4O3/c26-20(12-18-16-8-4-5-9-19(16)28-24-18)22-10-11-25-14-23-17(13-21(25)27)15-6-2-1-3-7-15/h1-9,13-14H,10-12H2,(H,22,26)
• InChI Key: XCBYLCORIQVZMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N(C=N2)CCNC(=O)CC3=NOC4=CC=CC=C43
• Molecular Formula: C21H18N4O3
• Molecular Weight: 374.4 g/mol

Description

2-(benzo[d]isoxazol-3-yl)-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)acetamide is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that contains both isoxazole and pyrimidine rings.

Mechanism of Action

The exact mechanism of action of 2-(benzo[d]isoxazol-3-yl)-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)acetamide is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes, leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects
Studies have shown that 2-(benzo[d]isoxazol-3-yl)-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)acetamide can have various biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain cancer cells and to reduce inflammation in animal models. It has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzo[d]isoxazol-3-yl)-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)acetamide in lab experiments is its potential for drug development and therapeutic applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects on different cell types and in different physiological contexts.

Future Directions

There are several future directions for research involving 2-(benzo[d]isoxazol-3-yl)-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)acetamide. One direction is to further investigate its mechanism of action and its effects on different cell types and in different physiological contexts. Another direction is to explore its potential for drug development and therapeutic applications, particularly in the treatment of cancer and neurological disorders. Additionally, it may be worthwhile to investigate the synthesis of analogs of this compound to explore their potential for scientific research and drug development.

Synthesis Methods

The synthesis of 2-(benzo[d]isoxazol-3-yl)-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)acetamide involves the reaction of 3-amino-5-phenylisoxazole with 2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by column chromatography.

Scientific Research Applications

2-(benzo[d]isoxazol-3-yl)-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have inhibitory activity against certain enzymes, including but not limited to, protein kinases and phosphodiesterases. This makes it a potential candidate for drug development and therapeutic applications.